Cas no 2287318-07-2 (tert-butyl N-(propa-1,2-dien-1-yl)-N-[(pyridin-3-yl)methyl]carbamate)

• Product Name: tert-butyl N-(propa-1,2-dien-1-yl)-N-[(pyridin-3-yl)methyl]carbamate
• CAS No: 2287318-07-2
• MF: C₁₄H₁₈N₂O₂
• MW: 246.304923534393
• CID: 6241912
• PubChem ID: 137942928
• Update Time: 2025-07-20

tert-butyl N-(propa-1,2-dien-1-yl)-N-[(pyridin-3-yl)methyl]carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-6746184
• 2287318-07-2
• CID 137942928
• tert-butyl N-(propa-1,2-dien-1-yl)-N-[(pyridin-3-yl)methyl]carbamate

• Inchi： 1S/C14H18N2O2/c1-5-9-16(13(17)18-14(2,3)4)11-12-7-6-8-15-10-12/h6-10H,1,11H2,2-4H3
• InChI Key： ZGZMPSVKYIPZFH-UHFFFAOYSA-N
• SMILES： O(C(N(C=C=C)CC1C=NC=CC=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 246.136827821g/mol
• Monoisotopic Mass: 246.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 42.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on tert-butyl N-(propa-1,2-dien-1-yl)-N-[(pyridin-3-yl)methyl]carbamate

Comprehensive Overview of tert-butyl N-(propa-1,2-dien-1-yl)-N-[(pyridin-3-yl)methyl]carbamate (CAS No. 2287318-07-2)

The compound tert-butyl N-(propa-1,2-dien-1-yl)-N-[(pyridin-3-yl)methyl]carbamate (CAS No. 2287318-07-2) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a propa-1,2-dien-1-yl group and a pyridin-3-ylmethyl moiety, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given its ability to act as a versatile building block for N-heterocyclic frameworks.

In recent years, the demand for carbamate derivatives like this compound has surged due to their role in developing small-molecule inhibitors and kinase modulators. The tert-butyl group enhances the molecule's stability, while the allene functionality (propa-1,2-dien-1-yl) offers reactivity for further functionalization. This combination aligns with the growing trend of fragment-based drug design, a hot topic in medicinal chemistry circles.

From a synthetic perspective, CAS No. 2287318-07-2 exemplifies the convergence of click chemistry and protecting group strategies. The pyridine ring introduces nitrogen-based coordination sites, which are pivotal for metal-catalyzed cross-coupling reactions—a technique frequently discussed in AI-driven retrosynthesis platforms. Such features make this compound a subject of interest in high-throughput screening workflows, where researchers seek to optimize ADMET properties (Absorption, Distribution, Metabolism, Excretion, and Toxicity).

The compound's relevance extends to green chemistry initiatives. Its modular design allows for efficient atom economy, reducing waste in multi-step syntheses—a priority for sustainable pharmaceutical manufacturing. Discussions on platforms like Reaxys and SciFinder often highlight its potential in catalytic C-H activation processes, a cutting-edge area in organic synthesis.

Analytical challenges associated with tert-butyl N-(propa-1,2-dien-1-yl)-N-[(pyridin-3-yl)methyl]carbamate include its characterization via NMR spectroscopy and mass spectrometry, particularly due to the dynamic nature of the allene group. Advanced techniques like 2D NMR (e.g., COSY, HSQC) are often employed to resolve structural ambiguities—a topic frequently searched by spectroscopy enthusiasts.

In agrochemical applications, derivatives of this compound are explored for their ligand-gated ion channel interactions, a mechanism relevant to pest control formulations. However, its primary focus remains in preclinical research, where it serves as a scaffold for central nervous system (CNS)-targeting molecules. This aligns with the rising interest in blood-brain barrier permeability predictors—a trending search term in computational chemistry forums.

Regulatory aspects of CAS No. 2287318-07-2 emphasize compliance with REACH and GMP guidelines, ensuring its safe handling in industrial settings. The compound's logP and pKa values are critical parameters for researchers optimizing bioavailability, frequently queried in QSAR modeling databases.

Future directions for this compound include its integration into DNA-encoded libraries (DELs) and proteolysis-targeting chimeras (PROTACs), two revolutionary approaches dominating recent literature. Its carbamate linkage also positions it as a candidate for prodrug development, addressing challenges in oral drug delivery—a persistent hurdle in formulation science.

In summary, tert-butyl N-(propa-1,2-dien-1-yl)-N-[(pyridin-3-yl)methyl]carbamate represents a nexus of innovation across multiple disciplines. Its structural versatility and applicability in targeted therapy design ensure its continued relevance in both academic and industrial research landscapes.